Cas no 2418677-18-4 (tert-butyl 4-{5-ethynyl-3-(fluorosulfonyl)-2-methylphenylmethyl}piperazine-1-carboxylate)

• Product Name: tert-butyl 4-{5-ethynyl-3-(fluorosulfonyl)-2-methylphenylmethyl}piperazine-1-carboxylate
• CAS No: 2418677-18-4
• MF: C₁₉H₂₅FN₂O₄S
• MW: 396.476207494736
• CID: 5677590
• PubChem ID: 165772153
• Update Time: 2025-06-26

tert-butyl 4-{5-ethynyl-3-(fluorosulfonyl)-2-methylphenylmethyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26628621
• tert-butyl 4-{[5-ethynyl-3-(fluorosulfonyl)-2-methylphenyl]methyl}piperazine-1-carboxylate
• 2418677-18-4
• tert-butyl 4-{5-ethynyl-3-(fluorosulfonyl)-2-methylphenylmethyl}piperazine-1-carboxylate

• Inchi： 1S/C19H25FN2O4S/c1-6-15-11-16(14(2)17(12-15)27(20,24)25)13-21-7-9-22(10-8-21)18(23)26-19(3,4)5/h1,11-12H,7-10,13H2,2-5H3
• InChI Key： MSEVMEHBDGFLJE-UHFFFAOYSA-N
• SMILES： S(C1=CC(C#C)=CC(=C1C)CN1CCN(C(=O)OC(C)(C)C)CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 396.15190662g/mol
• Monoisotopic Mass: 396.15190662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.3Ų

Additional information on tert-butyl 4-{5-ethynyl-3-(fluorosulfonyl)-2-methylphenylmethyl}piperazine-1-carboxylate

tert-butyl 4-{5-ethynyl-3-(fluorosulfonyl)-2-methylphenylmethyl}piperazine-1-carboxylate: A Promising Compound in the Field of Medicinal Chemistry

tert-butyl 4-{5-ethynyl-3-(fluorosulfonyl)-2-methylphenylmethyl}piperazine-1-carboxylate represents a structurally complex molecule that has garnered significant attention in recent years due to its potential applications in drug discovery and development. This compound is characterized by its unique combination of functional groups, including the fluorosulfonyl group, the ethynyl moiety, and the piperazine-1-carboxylate framework. These features collectively contribute to its biological activity and pharmacological properties, making it a valuable candidate for further research in the field of medicinal chemistry.

The fluorosulfonyl group, a key component of this compound, is known for its ability to enhance the metabolic stability of molecules by reducing susceptibility to hydrolytic degradation. This property is particularly important in the context of drug development, where the half-life and bioavailability of a compound are critical factors in determining its therapeutic efficacy. Recent studies have highlighted the role of fluorosulfonyl derivatives in modulating enzyme activity and receptor interactions, suggesting that this compound may exhibit similar mechanisms of action.

The ethynyl group, another critical structural element, is often utilized in medicinal chemistry for its ability to form stable carbon-carbon bonds through alkyne chemistry. This property is particularly advantageous in the design of prodrugs and targeted drug delivery systems. The presence of the ethynyl moiety in tert-butyl 4-{5-ethynyl-3-(fluorosulfonyl)-2-methylphenylmethyl}piperazine-1-carboxylate may enable the compound to participate in click chemistry reactions, which are widely employed in the synthesis of complex molecules and the development of conjugated drug delivery systems.

The piperazine-1-carboxylate framework provides a versatile scaffold for the incorporation of diverse functional groups, allowing for the fine-tuning of pharmacological properties. Piperazine derivatives are known for their ability to interact with various biological targets, including ion channels, neurotransmitter receptors, and enzymes. The piperazine-1-carboxylate moiety in this compound is likely to contribute to its potential as a modulator of G-protein coupled receptors (GPCRs) and other signaling pathways.

Recent advances in medicinal chemistry have underscored the importance of multi-targeted approaches in drug development. The unique combination of functional groups in tert-butyl 4-{5-ethynyl-3-(fluorosulfonyl)-2-methylphenylmethyl}piperazine-1-carboxylate positions it as a promising candidate for the design of multi-target drugs. This is particularly relevant in the context of complex diseases such as cancer, neurodegenerative disorders, and inflammatory conditions, where the simultaneous modulation of multiple pathways may offer therapeutic advantages.

Experimental studies have demonstrated that compounds containing the fluorosulfonyl group exhibit enhanced membrane permeability and improved cellular uptake, which are essential for the efficacy of orally administered drugs. The fluorosulfonyl substitution in this compound may therefore contribute to its potential as a candidate for oral drug formulations. Additionally, the ethynyl group may facilitate the conjugation of targeting ligands, enabling the compound to be directed to specific tissues or cells, thereby enhancing its therapeutic specificity.

From a synthetic perspective, the preparation of tert-butyl 4-{5-ethynyl-3-(fluorosulfonyl)-2-methylphenylmethyl}piperazine-1-carboxylate involves a series of well-defined chemical transformations. The synthesis typically begins with the functionalization of a phenyl ring, followed by the introduction of the fluorosulfonyl group and the ethynyl moiety. The final step involves the coupling of these functionalized groups with the piperazine-1-carboxylate scaffold, which requires careful optimization of reaction conditions to ensure high yield and purity.

Recent computational studies have provided insights into the molecular interactions of tert-butyl 4-{5-ethynyl-3-(fluorosulfonyl)-2-methylphenylmethyl}piperazine-1-carboxylate with biological targets. Molecular docking simulations suggest that the compound may bind to specific protein targets, such as kinases and ion channels, through hydrogen bonding and hydrophobic interactions. These findings are consistent with the compound's potential to modulate cellular signaling pathways and exert therapeutic effects.

The biological activity of tert-butyl 4-{5-ethynyl-3-(fluorosulfonyl)-2-methylphenylmethyl}piperazine-1-carboxylate has been evaluated in various in vitro and in vivo models. Preliminary studies indicate that the compound exhibits anti-inflammatory and anti-proliferative effects, which are relevant to the treatment of chronic inflammatory diseases and cancer. These findings are supported by the presence of functional groups that are known to interact with inflammatory mediators and inhibit cell proliferation.

However, the development of tert-butyl 4-{5-ethynyl-3-(fluorosulfonyl)-2-methylphenylmethyl}piperazine-1-carboxylate as a therapeutic agent requires further investigation. Key areas of focus include the optimization of its pharmacokinetic properties, the assessment of its safety profile, and the identification of its potential targets in vivo. Additionally, the compound's ability to act as a prodrug or to be conjugated with targeting ligands may need to be explored to enhance its therapeutic efficacy and reduce potential side effects.

In conclusion, tert-butyl 4-{5-ethynyl-3-(fluorosulfonyl)-2-methylphenylmethyl}piperazine-1-carboxylate is a structurally complex molecule with significant potential in the field of medicinal chemistry. Its unique combination of functional groups, including the fluorosulfonyl, ethynyl, and piperazine-1-carboxylate moieties, positions it as a promising candidate for further research and development. Continued studies are needed to fully elucidate its biological activity, optimize its pharmacological properties, and evaluate its potential as a therapeutic agent.

As the field of medicinal chemistry continues to evolve, the development of novel compounds like tert-butyl 4-{5-ethynyl-3-(fluorosulfonyl)-2-methylphenylmethyl}piperazine-1-carboxylate will play a crucial role in addressing unmet medical needs. The integration of advanced synthetic methodologies, computational modeling, and biological assays will be essential in translating these compounds into effective therapeutic agents. The ongoing exploration of such molecules underscores the importance of interdisciplinary research in advancing the frontiers of drug discovery and development.